molecular formula C11H22O B15477423 3-tert-Butyl-4,4-dimethylpentan-2-one CAS No. 35378-08-6

3-tert-Butyl-4,4-dimethylpentan-2-one

Cat. No.: B15477423
CAS No.: 35378-08-6
M. Wt: 170.29 g/mol
InChI Key: PWTNKBZDXIEHSJ-UHFFFAOYSA-N
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Description

3-tert-Butyl-4,4-dimethylpentan-2-one is a useful research compound. Its molecular formula is C11H22O and its molecular weight is 170.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

35378-08-6

Molecular Formula

C11H22O

Molecular Weight

170.29 g/mol

IUPAC Name

3-tert-butyl-4,4-dimethylpentan-2-one

InChI

InChI=1S/C11H22O/c1-8(12)9(10(2,3)4)11(5,6)7/h9H,1-7H3

InChI Key

PWTNKBZDXIEHSJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C(C)(C)C)C(C)(C)C

Origin of Product

United States

Biological Activity

3-tert-Butyl-4,4-dimethylpentan-2-one, also known as a ketone derivative, has garnered attention in recent years for its potential biological activities. This article provides a comprehensive overview of its biological effects, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

3-tert-Butyl-4,4-dimethylpentan-2-one is characterized by its branched structure and hydrophobic properties. The compound's molecular formula is C13H26OC_{13}H_{26}O, with a molecular weight of 198.35 g/mol. Its structure contributes to its unique biological activities, particularly in enzyme inhibition and potential therapeutic applications.

1. Enzyme Inhibition

Research indicates that 3-tert-butyl-4,4-dimethylpentan-2-one exhibits inhibitory effects on various enzymes:

  • Malate Dehydrogenase (MDH) : A study demonstrated that modifications to the ketone structure resulted in varying degrees of inhibition against MDH1 and MDH2. The compound showed moderate inhibition with IC50 values of approximately 3.38 µM for MDH1 and 1.53 µM for MDH2 .
Compound ModificationMDH1 IC50 (µM)MDH2 IC50 (µM)
Parent Compound3.381.53
Modified Structure A0.941.24
Modified Structure B>5>5

2. Anticancer Activity

The compound has been explored for its anticancer properties, particularly against pancreatic cancer cells. In vitro studies have shown that derivatives of this compound can induce apoptosis in cancer cell lines such as PANC-1, suggesting a potential role in cancer therapy .

3. Antioxidant Properties

Some studies have indicated that the compound exhibits antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases. The antioxidant capacity was measured using various assays, showing significant free radical scavenging activity .

Case Study 1: Anticancer Effects

In a controlled study involving PANC-1 cells, researchers treated cells with varying concentrations of 3-tert-butyl-4,4-dimethylpentan-2-one derivatives. Results indicated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations. The study concluded that the compound's structure plays a crucial role in its efficacy against cancer cells .

Case Study 2: Enzyme Interaction Analysis

Another investigation focused on the interaction of the compound with MDH enzymes through molecular docking studies. The results revealed that specific functional groups within the compound enhance binding affinity to the active site of MDH enzymes, correlating with observed inhibitory activity .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.